DEAE-Sephadex A-25 Chloride

Principle of Separation

The separation principle of DEAE-Sephadex A-25 Chloride relies on the interaction between the charged groups on the molecule of interest (protein) and the oppositely charged groups on the DEAE groups. Proteins with different isoelectric points (pI), a measure of a protein's net charge at a specific pH, will interact with the DEAE groups to varying degrees. This allows for the selective elution (removal) of proteins based on their individual charges.

During the chromatography process, a protein mixture is passed through a column packed with DEAE-Sephadex A-25 Chloride. Proteins with a stronger affinity for the DEAE groups will bind more tightly and elute later, while those with weaker interactions will elute earlier. By applying solutions with increasing ionic strength or changing the pH, the bound proteins can be gradually desorbed from the DEAE groups, achieving their separation.

Applications

DEAE-Sephadex A-25 Chloride has been employed in various scientific research applications, including:

• Purification of enzymes: Researchers have utilized DEAE-Sephadex A-25 Chloride to isolate and purify various enzymes from different sources, such as plant tissues and microbial cultures [].
• Isolation of specific proteins: This technique has been applied to isolate specific proteins of interest from complex mixtures, such as identifying and labeling an insulin-activated nitric oxide synthase inhibitor protein in patients with acute myocardial infarction [].
• Glucosinolate extraction and analysis: DEAE-Sephadex A-25 Chloride can be converted to its formate form for the extraction and estimation of glucosinolates, naturally occurring compounds found in cruciferous vegetables [].

DEAE-Sephadex A-25 Chloride is a weak anion exchange resin composed of a cross-linked dextran matrix with diethylaminoethyl functional groups. This compound is characterized by its ability to interact with negatively charged molecules, making it particularly useful in biochemical applications such as protein purification and isolation. The resin typically has a bead size of 40-125 µm and an ion exchange capacity of 3-4 milliequivalents per gram. It operates effectively within a pH range of 2 to 9 and has a pore size that allows for the exclusion of molecules larger than approximately 30,000 Daltons .

DEAE-Sephadex A-25 Chloride separates biomolecules based on their net charge at a specific pH. Proteins with a higher negative charge at the applied pH will bind more strongly to the positively charged DEAE groups. Elution with a gradient of increasing ionic strength allows for the differential release of bound proteins based on the strength of their interaction with the DEAE matrix [].

DEAE-Sephadex A-25 Chloride is generally considered non-toxic and non-hazardous []. However, as with any laboratory material, proper handling practices are recommended to avoid dust inhalation and potential irritation.

DEAE-Sephadex A-25 Chloride functions primarily through ion exchange reactions. The diethylaminoethyl groups on the resin are positively charged at physiological pH, allowing them to attract and bind negatively charged biomolecules such as proteins and nucleic acids. The binding process can be described by the following general reaction:

In this reaction, the positively charged resin binds to anions in solution, displacing counterions that are released back into the solution .

DEAE-Sephadex A-25 Chloride exhibits significant biological activity, particularly in the purification of proteins and other biomolecules. It has been utilized in various studies to isolate proteins involved in critical biological processes, including:

• Glucosinolates extraction from horseradish plants.
• Purification of endozepine from astrocytes.
• Identification of insulin-activated nitric oxide synthase inhibitors in patients with acute myocardial infarction .

These applications underscore its importance in biochemical research and clinical diagnostics.

The synthesis of DEAE-Sephadex A-25 Chloride involves the modification of Sephadex, a cross-linked dextran polymer. The process typically includes:

• Preparation of Sephadex: The base material is prepared by cross-linking dextran with epichlorohydrin.
• Functionalization: Diethylaminoethyl groups are introduced through a reaction with diethylaminoethyl chloride, which attaches to the hydroxyl groups on the dextran backbone.
• Chloride Form Conversion: The final product is converted into its chloride form, enhancing its ion-exchange properties .

DEAE-Sephadex A-25 Chloride is widely used in various applications, including:

• Ion Exchange Chromatography: For the purification and separation of proteins.
• Biochemical Assays: To study enzyme activities and interactions.
• Protein Labeling: In research involving insulin signaling pathways.

Its versatility makes it a valuable tool in both academic research and industrial applications .

Studies involving DEAE-Sephadex A-25 Chloride often focus on its interactions with various biomolecules. For example, it has been shown to effectively bind proteins based on their charge characteristics, facilitating their separation from other cellular components. Interaction studies have demonstrated that the resin can selectively isolate proteins based on their isoelectric points, enhancing its utility in proteomics .

Several compounds exhibit similar properties to DEAE-Sephadex A-25 Chloride, each with unique characteristics:

Uniqueness

DEAE-Sephadex A-25 Chloride stands out due to its specific functional group (diethylaminoethyl) which provides a balance between charge density and operational stability across a moderate pH range. This makes it particularly effective for applications requiring mild conditions without compromising binding capacity .